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Compound of Interest

Compound Name: Polyglyceryl-2 Triisostearate

Cat. No.: B044119

An In-depth Technical Guide to Polyglyceryl-2 Triisostearate: Chemical Structure and
Synthesis Pathways

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the chemical structure and
synthesis pathways of Polyglyceryl-2 Triisostearate, a versatile nonionic surfactant and
emollient widely utilized in the cosmetics, personal care, and pharmaceutical industries.

Chemical Structure and Properties

Polyglyceryl-2 Triisostearate is the triester of diglycerin (polyglycerol-2) and isostearic acid.
[1] Isostearic acid is a branched-chain fatty acid, which imparts unique physical properties to
the resulting ester, such as a low melting point and a non-greasy feel.[2]

Chemical Identifiers:

o |[UPAC Name: [3-[2,3-bis(16-methylheptadecanoyloxy)propoxy]-2-hydroxypropyl] 16-
methylheptadecanoate[3]

e CAS Number: 120486-24-0[4]

e Molecular Formula: CeoH1160s[5]
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e Molecular Weight: 965.56 g/mol [3]

The structure of Polyglyceryl-2 Triisostearate consists of a hydrophilic diglycerol head and
three lipophilic isostearic acid tails. This amphiphilic nature is the basis for its function as an

emulsifier and dispersing agent.
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Caption: Chemical structure of Polyglyceryl-2 Triisostearate.

Physicochemical Properties:

The physicochemical properties of Polyglyceryl-2 Triisostearate can vary slightly depending
on the grade and manufacturer. A summary of typical properties is provided in the table below.
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Property Value

Pale yellow to amber viscous liquid or low-

Appearance . .
melting waxy material[2]
Odor Faint, fatty odor[2]
Density (at 20°C) Approximately 0.90-0.95 g/cm?3[2]
N Miscible in oils, esters, and many nonpolar
Solubility . L
solvents; dispersible in water[2][6]
HLB Value Low (highly lipophilic)[2]
Acid Value (mg KOH/g) < 0.5[4]
Saponification Value (mg KOH/q) 170 - 185[4]
lodine Value ( g/100g ) < 5.0[4]
Viscosity High[6]

Synthesis Pathways

The primary method for synthesizing Polyglyceryl-2 Triisostearate is the direct esterification
of diglycerin with isostearic acid.[6] This reaction can be catalyzed by chemical catalysts or
enzymes.

A. Chemical Synthesis

The chemical synthesis involves reacting diglycerin with three equivalents of isostearic acid at
elevated temperatures, typically in the range of 200-240°C, under a nitrogen atmosphere to
prevent oxidation.[7] The reaction is driven to completion by the removal of water, often aided
by reduced pressure.[2]

Catalysts: Commonly used catalysts are acidic, such as:
 Sulfonic acids (e.g., p-toluenesulfonic acid)[2]

» Solid acid catalysts like zeolites[2]
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e Hypophosphorous acid

Alkaline catalysts like sodium hydroxide or potassium carbonate can also be used, particularly
in the initial polymerization of glycerol to diglycerin.

Purification: Post-reaction, the crude product is purified. This typically involves:

o Neutralization: If an acid or alkaline catalyst is used, it is neutralized.

« Filtration: To remove the catalyst and any solid impurities.

» Deodorization and Decolorization: Often achieved by steam stripping or treatment with
activated carbon to remove volatile impurities and colored bodies.
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Caption: Chemical synthesis pathway of Polyglyceryl-2 Triisostearate.

B. Enzymatic Synthesis

An alternative, "greener" synthesis route involves the use of lipases as biocatalysts. This
method offers higher specificity and milder reaction conditions, typically lower temperatures
(60-90°C), which can minimize the formation of by-products.[8]
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Enzymes: Immobilized lipases are commonly used, with Candida antarctica lipase B (often
supplied as Novozym 435) being a popular choice for esterification reactions.[1][8]

Advantages of Enzymatic Synthesis:
» Milder reaction conditions: Lower energy consumption and reduced risk of side reactions.
o High selectivity: Fewer by-products and a purer final product.

o Easier catalyst removal: Immobilized enzymes can be easily filtered out and potentially
reused.

The overall process is similar to the chemical synthesis, involving the reaction of diglycerin and
isostearic acid, but at a lower temperature and with the enzyme as the catalyst. The removal of
water is still crucial to drive the reaction towards the product.

Experimental Protocols

While specific industrial protocols are proprietary, a general laboratory-scale procedure for the
chemical synthesis of a polyglyceryl ester is outlined below, based on typical esterification
processes.[7]

Materials:

Diglycerin

* Isostearic Acid

e p-Toluenesulfonic acid (catalyst)
» Nitrogen gas supply

» Round-bottom flask equipped with a mechanical stirrer, thermometer, nitrogen inlet, and a
Dean-Stark apparatus or similar setup for water removal.

Procedure:

e Charge the round-bottom flask with diglycerin and isostearic acid in a 1:3 molar ratio.
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e Add the catalyst (e.g., 0.1-0.5% by weight of the reactants).

e Begin stirring and purge the system with nitrogen.

e Heat the mixture to the reaction temperature (e.g., 230°C).[7]

o Continuously remove the water formed during the reaction using the Dean-Stark trap.

e Monitor the reaction progress by measuring the acid value of the mixture at regular intervals.
The reaction is considered complete when the acid value falls below a predetermined level
(e.g., <1 mg KOH/g).

e Cool the reaction mixture.
 |If necessary, neutralize the catalyst with an appropriate base.
e Filter the crude product to remove the catalyst.

» Further purification, such as vacuum distillation to remove unreacted starting materials or
deodorization, may be performed to achieve the desired purity.

For enzymatic synthesis, a similar procedure would be followed but with the reaction
temperature maintained at the optimal temperature for the specific lipase used (e.g., 84°C).[8]
The reaction time may be longer, and the removal of water is often achieved by applying a

vacuum.

Conclusion

Polyglyceryl-2 Triisostearate is a valuable ingredient with a well-defined chemical structure
that contributes to its desirable properties as an emollient and emulsifier. Its synthesis via the
esterification of diglycerin and isostearic acid can be achieved through both chemical and
enzymatic routes, with the latter offering a more sustainable approach. Understanding these
synthesis pathways and the resulting physicochemical properties is crucial for its effective
application in product formulation and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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